Cas no 3879-26-3 (Nerylacetone)

• Product Name: Nerylacetone
• CAS No: 3879-26-3
• Molecular Formula: C₁₃H₂₂O
• Molecular Weight: 194.31318
• CID: 312448
• PubChem ID: 1713001

Nerylacetone Properties

Names and Identifiers

• 5,9-Undecadien-2-one,6,10-dimethyl-, (5Z)-
• (7Z)-6,10-dimethylundeca-5,9-dien-2-one
• cis-6,10-dimethyl-5,9-undecadien-2-one
• cis-Geranylacetone
• Nerylacetone
• 68228-05-7
• AKOS024307561
• NS00114070
• UNII-KZ9PY9FK2P
• KZ9PY9FK2P
• 6,10-Dimethyl-Undecadien-2-one
• 3879-26-3
• (Z)-6,10-dimethylundeca-5,9-dien-2-one
• (5Z)-6,10-Dimethyl-5,9-undecadien-2-one #
• FEMA 3542
• F73615
• 6,10-dimethyl-5,9-undecadiene-2-one
• MFCD00074898
• (Z)-Geranylacetone
• trans-2,6-Dimethyl-2,6-undecadien-2-one
• 5,9-Undecadien-2-one, 6,10-dimethyl-, (Z)-
• (5Z)-6,10-dimethyl-undeca-5,9-dien-2-one
• (5Z)-6,10-dimethylundeca-5,9-dien-2-one
• 5,9-Undecadien-2-one, 6,10-dimethyl-, cis-
• geranylaceton
• Q67879718
• SCHEMBL790270
• 6,10-Dimethyl-(5E)-5,9-Undecadien-2-one
• 5,9-Undecadien-2-one, 6,10-dimethyl-,(Z)-
• (E)-6,10-dimethyl-5,9- undecadien-2-one
• Geranyl-Acetone
• (5E)-6,10-Dimethyl-5,9-undecadien-2-one
• (E)-geranyl acetone
• 6,10-dimethyl-5,9-undecadien-2-one, (E)
• (E)-6,10-dimethyl-5,9-undecadien-2-one
• trans-Geranylacetone
• (E)-6,10-Dimethylundeca-5,9-dien-2-one
• cis-Geranyl acetone
• geranylacetone
• trans-6,10-Dimethyl-5,9-undecadien-2-one
• 6,10-dimethyl-(E)-5,9-undecadien-2-one
• CHEBI:229389
• Dihydropseudoionone

• InChIKey： HNZUNIKWNYHEJJ-XFXZXTDPSA-N
• Inchi： InChI=1S/C13H22O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,9H,5-6,8,10H2,1-4H3/b12-9-
• SMILES： C/C(=C/CC/C(=C\CCC(=O)C)/C)/C

Computed Properties

• Exact Mass: 194.16716
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 194.167
• Heavy Atom Count: 14
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Refractive Index: n20/D 1.467
• Boiling Point: 250-255 °C
• Color/Form: Penetrating green sweet fragrance \ slight rose fragrance, which can increase the sweet aroma of tobacco
• Density: 0.868 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids